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Compound of Interest

Compound Name: (3S,4S)-Tivantinib

Cat. No.: B1609869

Essential Safety and Handling Guide for (3S,4S)-
Tivantinib

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling (3S,4S)-Tivantinib (also known as ARQ 197).

Adherence to these procedural steps is vital for ensuring personal safety and minimizing
environmental exposure.

(3S,4S)-Tivantinib is an active pharmaceutical ingredient (API) that requires stringent handling
protocols due to its potential health risks. Safety Data Sheets (SDS) indicate that Tivantinib
may damage fertility or the unborn child and may cause organ damage through prolonged or
repeated exposure[1][2]. Therefore, treating it as a potent compound and implementing the
following safety measures is mandatory.

Hazard Identification

A summary of the key hazards associated with (3S,4S)-Tivantinib is presented below. This
information is compiled from multiple safety data sheets; it is recommended to always consult
the specific SDS provided by the supplier before handling.
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Hazard Classification

Description

Source

Reproductive Toxicity

May damage fertility or the

unborn child.

[1](2]

Specific Target Organ Toxicity
(Repeated Exposure)

May cause damage to organs
through prolonged or repeated

exposure.

[1](2]

Acute Toxicity

Several suppliers report
unknown acute oral, dermal, or
inhalation toxicity,
necessitating cautious

handling.

[1]

Irritation

May cause respiratory tract,

skin, and eye irritation.

[3]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is essential to create a barrier between the researcher and the
hazardous compound. The level of PPE depends on the specific task and the potential for
exposure. For all handling of Tivantinib, particularly in its solid, powdered form, a high level of

protection is required.[4]

Required PPE for Handling (3S,4S)-Tivantinib
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Task Minimum Required PPE

Double Nitrile Gloves, Lab Coat, Safety

Unpacking & Storage ]
Glasses, N95 Respirator.[5]

Double Chemotherapy-Rated Gloves,
o ] Disposable Gown (back-closing), Hair Cover,
Weighing of Solid Compound ) )
Shoe Covers, Full-Face Shield, Powered Air-

Purifying Respirator (PAPR).[4][5][6]

Double Nitrile Gloves, Disposable Gown, Safety
Preparation of Solutions Goggles, and work within a certified chemical

fume hood or biological safety cabinet.

o ] Double Nitrile Gloves, Lab Coat or Disposable
Administration/Cell Culture
Gown, Safety Glasses.

_ Double Nitrile Gloves, Disposable Gown, Safety
Waste Disposal
Goggles.

Experimental Protocol: Donning and Doffing PPE

Donning (Putting On) Sequence:

e Shoe Covers: Put on two pairs of shoe covers.

e Hair Cover: Secure hair completely within a hair bouffant.
 Inner Gloves: Don the first pair of chemotherapy-rated gloves.

o Coverall/Gown: Put on a disposable, back-closing gown or "bunny suit" coverall, ensuring a
snug fit.[5]

o PAPR/Respirator: Don the head covering/hood of the PAPR or fit-test the N95 respirator.

o Outer Gloves: Don the second pair of gloves, ensuring the cuffs are pulled over the sleeves
of the gown.[7]

o Face Shield/Goggles: Put on eye and face protection.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.ipsdb.com/happenings/insights/handling-and-processing-of-potent-compounds-a-holistic-approach
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Doffing (Taking Off) Sequence: This process is critical to prevent contamination.

Outer Gloves: Remove the outer pair of gloves, turning them inside out. Dispose of them in
the designated chemotherapeutic waste container.

Gown and Shoe Covers: Remove the gown and shoe covers carefully, rolling them inward to
contain any contamination. Dispose of them immediately.

Face/Eye Protection & Respirator: Remove face shield/goggles and respirator.

Inner Gloves: Remove the final pair of gloves and dispose of them.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all
PPE.

Operational Handling Plan

All manipulations of solid (3S,4S)-Tivantinib must be performed within a containment device to

minimize aerosolization and exposure.

Experimental Protocol: Weighing and Reconstituting
Solid Tivantinib

Preparation: Ensure the designated workspace (e.g., chemical fume hood, glove box) is
clean and decontaminated.[4] Gather all necessary equipment, including a calibrated scale,
weigh paper/boats, spatulas, solvent, and vortex mixer.

Containment: Perform all powder handling inside a certified chemical fume hood, a ventilated
balance safety enclosure, or a glove box to control dust exposure.[4]

Weighing: Carefully weigh the desired amount of Tivantinib powder. Use a dedicated spatula.
Tare the balance with the weigh boat before adding the compound.

Reconstitution: Add the solvent to the vessel containing the weighed powder. Cap the vessel
securely before removing it from the containment area for vortexing or sonication.

Cleanup: After handling, decontaminate all surfaces and equipment. Wipe down the work
area with an appropriate cleaning agent. All disposable materials used in the process (e.g.,
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weigh paper, pipette tips) must be treated as contaminated waste.

Disposal Plan

Proper segregation and disposal of waste are critical to prevent environmental contamination
and ensure regulatory compliance.[8] Antineoplastic drug waste must be handled separately

from other laboratory waste streams.[7][9]

Waste Segregation and Disposal Procedures
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Waste Stream

Description

Disposal Container and
Procedure

Solid Chemotherapeutic Waste

Contaminated PPE (gloves,
gowns), plasticware, weigh

boats, absorbent pads.

Yellow Chemotherapeutic
Waste Container: Collect all
items in a designated, clearly
labeled, puncture-proof
container.[9] Do not dispose of
in regular trash or standard
biohazard bags.[9]

Liguid Chemotherapeutic
Waste

Unused stock solutions, spent

media from treated cells.

Black Hazardous Waste
Container: Collectin a
dedicated, leak-proof, and
clearly labeled RCRA
hazardous waste container.[7]
Do not pour down the drain.[9]
An absorbent may be added to
thicken the liquid before
disposal.[9]

Sharps Waste

Contaminated needles and

syringes.

Yellow Chemotherapy Sharps
Container: If the syringe is
completely empty with no
visible residual drug, it may be
disposed of in a standard
sharps container. If any
volume remains, it must be
disposed of as hazardous
chemical waste in the black

container.[7]

Grossly Contaminated Items /
Unused API

Expired or unused solid
Tivantinib, vials, spill cleanup

materials.

Black Hazardous Waste
Container: Must be disposed
of as hazardous chemical
waste through the institution's
Environmental Health & Safety
(EHS) program.[7][9]
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Final disposal of all hazardous waste streams should be conducted via incineration to destroy
the active pharmaceutical ingredients.[8]

Workflow for Handling (3S,4S)-Tivantinib
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Caption: Workflow for the safe handling and disposal of (3S,4S)-Tivantinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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